Cas no 2255-79-0 (4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole)

• Product Name: 4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole
• CAS No: 2255-79-0
• MF: C₇H₄Br₂N₂S
• MW: 307.993058204651
• MDL: MFCD26743562
• CID: 250285
• PubChem ID: 12196955
• Update Time: 2025-04-19

4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole
• 2,1,3-Benzothiadiazole,4,7-dibromo-5-methyl-
• 4,7-dibromo-5-methyl-2,1,3-benzothiadiazole
• 2,1,3-Benzothiadiazole,4,7-dibromo-5-methyl
• 4,7-Dibrom-5-methyl-2,1,3-benzothiadiazol
• 4,7-Dibrom-5-methyl-benz-<2,1,3>-thiadiazol
• 5-Methyl-4,7-dibrom-benz-2,1,3-thiadiazol
• DTXSID50480015
• 4, 7-dibromo-5-methyl-2, 1, 3-benzothiadiazole
• 2255-79-0
• SCHEMBL13845365
• 4,7-DIBROMO-5-METHYLBENZO[1,2,5]THIADIAZOLE

• MDL： MFCD26743562
• Inchi： 1S/C7H4Br2N2S/c1-3-2-4(8)6-7(5(3)9)11-12-10-6/h2H,1H3
• InChI Key： IYRMTTBJJGMXER-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=CC=1C)Br)=NSN=2

Computed Properties

• Exact Mass: 307.86200
• Monoisotopic Mass: 305.84619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 44.37000
• LogP: 0.99010